Cas no 1094240-45-5 (Cyclopentane, (3-bromopropoxy)-)

• Product Name: Cyclopentane, (3-bromopropoxy)-
• CAS No: 1094240-45-5
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5281383
• Update Time: 2025-06-08

Cyclopentane, (3-bromopropoxy)- Chemical and Physical Properties

Names and Identifiers

• (3-BROMOPROPOXY)CYCLOPENTANE
• Cyclopentane, (3-bromopropoxy)-

• Inchi： 1S/C8H15BrO/c9-6-3-7-10-8-4-1-2-5-8/h8H,1-7H2
• InChI Key： CYGTUVXWYNMMJY-UHFFFAOYSA-N
• SMILES： BrCCCOC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.3
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Additional information on Cyclopentane, (3-bromopropoxy)-

Cyclopentane, (3-bromopropoxy)-: Chemical Profile and Recent Applications in Medicinal Chemistry

The compound with the CAS number 1094240-45-5 is a specialized organic molecule known as Cyclopentane, (3-bromopropoxy)-. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. The presence of a cyclopentane ring combined with a bromopropoxy substituent makes it a versatile intermediate for synthesizing various pharmacologically active agents.

In recent years, the pharmaceutical industry has been exploring novel molecular architectures to enhance drug efficacy and reduce side effects. The cyclopentane moiety, characterized by its five-membered saturated ring, is known for its stability and flexibility, which can contribute to improved bioavailability and metabolic stability of therapeutic compounds. The bromopropoxy group introduces a reactive site that can be further functionalized, enabling the design of complex drug molecules with tailored properties.

One of the most promising applications of Cyclopentane, (3-bromopropoxy)- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into the structure of kinase inhibitors, researchers aim to develop more potent and selective therapeutic agents. Recent studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, making them valuable candidates for further development.

Another area where this compound has shown promise is in the development of anti-inflammatory drugs. Inflammation is a key pathological process in many diseases, and targeting inflammatory pathways can lead to effective treatments. The structural features of Cyclopentane, (3-bromopropoxy)- allow it to interact with inflammatory mediators, potentially modulating immune responses. Preliminary research indicates that certain analogs of this compound can suppress inflammatory cytokine production, suggesting their potential use in treating chronic inflammatory conditions.

The synthesis of Cyclopentane, (3-bromopropoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve yield but also enhance the purity of the final product, which is critical for pharmaceutical applications.

In addition to its medicinal chemistry applications, this compound has also been explored in materials science. The cyclopentane ring can serve as a building block for polymers and coatings due to its stability and ability to form hydrogen bonds. Researchers are investigating how incorporating Cyclopentane, (3-bromopropoxy)- into polymer matrices can enhance material properties such as flexibility and thermal resistance. Such advancements could lead to the development of new materials with improved performance characteristics.

The growing interest in this compound underscores its significance in various scientific disciplines. As research continues to uncover new applications and synthetic strategies, the potential uses of Cyclopentane, (3-bromopropoxy)- are likely to expand further. Collaborative efforts between chemists, biologists, and material scientists will be essential in harnessing its full potential and translating laboratory findings into practical solutions.

In conclusion, Cyclopentane, (3-bromopropoxy)- (CAS no. 1094240-45-5) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features make it an attractive scaffold for designing novel drugs and advanced materials. As ongoing research continues to elucidate its properties and potential uses, this compound is poised to play a significant role in future scientific advancements.